3-[2-(1-Methylpyrazol-4-yl)morpholin-4-yl]-4-(trifluoromethyl)benzonitrile

• IUPAC Name: 3-[2-(1-methylpyrazol-4-yl)morpholin-4-yl]-4-(trifluoromethyl)benzonitrile
• InChI: InChI=1S/C16H15F3N4O/c1-22-9-12(8-21-22)15-10-23(4-5-24-15)14-6-11(7-20)2-3-13(14)16(17,18)19/h2-3,6,8-9,15H,4-5,10H2,1H3
• InChI Key: UZLQVPVEYFMYOT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2CN(CCO2)C3=C(C=CC(=C3)C#N)C(F)(F)F
• Molecular Formula: C16H15F3N4O
• Molecular Weight: 336.31 g/mol

Description

3-[2-(1-Methylpyrazol-4-yl)morpholin-4-yl]-4-(trifluoromethyl)benzonitrile, also known as MPTP, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique chemical structure, which makes it a valuable tool for studying various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 3-[2-(1-Methylpyrazol-4-yl)morpholin-4-yl]-4-(trifluoromethyl)benzonitrile involves its conversion to MPP+ (1-methyl-4-phenylpyridinium), which is a potent neurotoxin. MPP+ selectively accumulates in dopaminergic neurons, leading to their destruction. This process is thought to occur through the inhibition of mitochondrial complex I, leading to oxidative stress and cell death.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects, including the selective destruction of dopaminergic neurons, the induction of oxidative stress, and the activation of microglia. These effects have been studied extensively in various animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[2-(1-Methylpyrazol-4-yl)morpholin-4-yl]-4-(trifluoromethyl)benzonitrile in lab experiments is its ability to selectively destroy dopaminergic neurons, making it a valuable tool for studying the pathophysiology of Parkinson's disease. However, one of the main limitations of using this compound is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for the use of 3-[2-(1-Methylpyrazol-4-yl)morpholin-4-yl]-4-(trifluoromethyl)benzonitrile in scientific research, including the development of new treatments for Parkinson's disease, the study of the role of oxidative stress in neurodegenerative diseases, and the investigation of the potential neuroprotective effects of various compounds. Additionally, new animal models of Parkinson's disease are being developed to better understand the disease and to develop new treatments.
In conclusion, this compound is a valuable tool for studying various biochemical and physiological processes, particularly in the context of Parkinson's disease. Its unique chemical structure and mechanism of action make it a valuable tool for developing new treatments and for understanding the pathophysiology of this condition. However, its potential toxicity requires careful handling and disposal, and further research is needed to fully understand its effects and potential applications.

Synthesis Methods

The synthesis of 3-[2-(1-Methylpyrazol-4-yl)morpholin-4-yl]-4-(trifluoromethyl)benzonitrile involves several steps, including the reaction of 4-bromo-1-methylpyrazole with morpholine, followed by the reaction of the resulting product with 4-(trifluoromethyl)benzonitrile. The final product is then purified using various chromatography techniques.

Scientific Research Applications

3-[2-(1-Methylpyrazol-4-yl)morpholin-4-yl]-4-(trifluoromethyl)benzonitrile has been used in various scientific research applications, including the study of Parkinson's disease. This compound is known to selectively destroy dopaminergic neurons in the substantia nigra, leading to symptoms similar to those observed in Parkinson's disease. This property of this compound has made it a valuable tool for studying the pathophysiology of Parkinson's disease and for developing new treatments for this condition.